Cas no 119169-78-7 (Epristeride)

• Product Name: Epristeride
• CAS No: 119169-78-7
• MF: C₂₅H₃₇NO₃
• MW: 399.566187620163
• MDL: MFCD00864172
• CID: 63406
• PubChem ID: 68741
• Update Time: 2025-06-14

Epristeride Chemical and Physical Properties

Names and Identifiers

• Epristeride
• 17-N-tert-Butylcarboxamide androst-3,5-diene-3-carboxylic acid
• (17b)-17-[[(1,1-Dimethylethyl)amino]carbonyl]-androsta-3,5-diene-3-carboxylic acid
• Epiristeride
• EPRISTERIDE UV
• EPRISTERIDE(SUBJECTTOPATENTFREE)
• ONO-9302
• SKF-105657
• Epristeride (ONO-9302)
• 17β-(tert-Butylaminocarbonyl)androsta-3,5-diene-3-carboxylic acid
• (17β)-17-[[(1,1-Dimethylethyl)amino]earbonyl]androsta-3,5-diene-3-carboxylic acid
• BDBM50031890
• CHEMBL138225
• ONO 9302
• VAPSMQAHNAZRKC-PQWRYPMOSA-N
• CS-7978
• Epristeride (JAN/USAN/INN)
• (10R,13S)-17-tert-Butylcarbamoyl-10,13-dimethyl-2,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-carboxylic acid
• (8S,9S,10R,13S,14S,17S)-17-(tert-butylcarbamoyl)-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3-carboxylic acid
• CAS-119169-78-7
• SCHEMBL61222
• 17-tert-Butylcarbamoyl-10,13-dimethyl-2,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-carboxylic acid
• (17-beta)-17-(((1,1-Dimethylethyl)amino)carbonyl)androsta-3,5-diene-3-carboxylic acid
• EPRISTERIDE [JAN]
• (8S,9S,10R,13S,14S,17S)-17-(tert-butylcarbamoyl)-10,13-dimethyl-2,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-carboxylic acid
• DTXCID2028569
• EPRISTERIDE [INN]
• ANDROSTA-3,5-DIENE-3-CARBOXYLIC ACID, 17-(((1,1-DIMETHYLETHYL)AMINO)CARBONYL)-, (17.BETA.)-
• NCGC00182849-01
• BDBM50043604
• SK&F-105657
• Androsta-3,5-diene-3-carboxylic acid, 17-(((1,1-dimethylethyl)amino)carbonyl)-, (17beta)-
• HY-107385
• 119169-78-7
• 17-beta-N-t-Butylcarboxamide-androst-3,5-diene-3-carboxylic acid
• MS-26777
• ONO-9302;SKF105657
• D01134
• Androsta-3,5-diene-3-carboxylic acid, 17-[[(1,1-dimethylethyl)amino]carbonyl]-, (17beta)-
• UNII-39517A04PS
• CHEMBL290823
• 17beta-(N-t-Butylcarbamoyl)androsta-3,5-diene-3-carboxylic acid
• Z2037280246
• Tox21_112993
• (10R,14S)-17-tert-Butylcarbamoyl-10-methyl-13-(S)-methyl-2,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-carboxylic acid
• AKOS030573838
• Epristeride [USAN:INN:BAN]
• skf105657
• EPRISTERIDE [MI]
• CCRIS 8535
• SKF 105657
• EPRISTERIDE [USAN]
• Q5383934
• (10R,13S,17S)-17-tert-Butylcarbamoyl-10,13-dimethyl-2,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-carboxylic acid
• 39517A04PS
• EPRISTERIDE [WHO-DD]
• DTXSID9048643
• SK&F 105657
• 17beta-(tert-Butylcarbamoyl)androsta-3,5-diene-3-carboxylic acid
• CHEBI:31552
• NS00125894
• EPRISTERIDE UV
• G12670
• DA-52959
• ONO9302

• MDL： MFCD00864172
• Inchi： 1S/C25H37NO3/c1-23(2,3)26-21(27)20-9-8-18-17-7-6-16-14-15(22(28)29)10-12-24(16,4)19(17)11-13-25(18,20)5/h6,14,17-20H,7-13H2,1-5H3,(H,26,27)(H,28,29)/t17-,18-,19-,20+,24-,25-/m0/s1
• InChI Key： VAPSMQAHNAZRKC-PQWRYPMOSA-N
• SMILES： O=C([C@H]1CC[C@H]2[C@@H]3CC=C4C=C(C(=O)O)CC[C@]4(C)[C@H]3CC[C@@]21C)NC(C)(C)C

Computed Properties

• Exact Mass: 399.27700
• Monoisotopic Mass: 399.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Melting Point: 242-249°
• PSA: 66.40000
• LogP: 5.49190
• pka: 4.8(at 25℃)

Epristeride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-carboxy steroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid acids 3-carboxy steroids

Additional information on Epristeride

Comprehensive Overview of Epristeride (CAS No. 119169-78-7): Mechanism, Applications, and Research Insights

Epristeride (CAS No. 119169-78-7) is a potent and selective 5α-reductase inhibitor, primarily known for its therapeutic potential in treating androgen-dependent conditions such as benign prostatic hyperplasia (BPH) and androgenetic alopecia. This compound has garnered significant attention in both clinical and research settings due to its unique mechanism of action and favorable pharmacokinetic profile. Unlike traditional steroidal inhibitors, Epristeride belongs to the class of non-steroidal competitive inhibitors, which selectively target the type II 5α-reductase enzyme, thereby reducing the conversion of testosterone to dihydrotestosterone (DHT).

The molecular structure of Epristeride (CAS No. 119169-78-7) features a 4-azasteroid backbone, which contributes to its high affinity for the enzyme. Researchers have extensively studied its bioavailability and metabolic stability, noting its low systemic toxicity and minimal off-target effects. These properties make it a promising candidate for long-term therapeutic use. Recent studies also explore its potential in oncology research, particularly in prostate cancer prevention, where DHT suppression plays a critical role.

In the context of BPH treatment, Epristeride has demonstrated efficacy in reducing prostate volume and improving urinary flow rates. Patients and healthcare providers often search for alternative BPH therapies with fewer side effects than finasteride or dutasteride, and Epristeride emerges as a viable option. Its selective inhibition of the type II isoform minimizes hormonal imbalances, addressing common concerns like sexual dysfunction or gynecomastia associated with broader-spectrum inhibitors.

Another trending topic is the application of Epristeride in hair loss treatment. With growing interest in androgenetic alopecia solutions, this compound’s ability to lower scalp DHT levels without systemic disruption aligns with consumer demand for precision medicine. Online forums frequently discuss its potential as a topical formulation, though clinical data remain limited compared to oral administration.

From a pharmacokinetic perspective, Epristeride exhibits linear absorption and a half-life suitable for once-daily dosing. Its metabolites are primarily excreted via the biliary route, reducing renal burden—a key consideration for elderly patients with comorbid conditions. Analytical methods like HPLC and LC-MS are commonly employed to quantify Epristeride in biological matrices, reflecting its prominence in bioanalytical research.

Emerging trends also highlight Epristeride’s role in personalized medicine. Genetic polymorphisms in the SRD5A2 gene (encoding 5α-reductase) influence individual responses to therapy, prompting investigations into pharmacogenomic biomarkers. Such advancements resonate with the broader shift toward tailored therapeutic regimens in endocrinology and dermatology.

In summary, Epristeride (CAS No. 119169-78-7) represents a multifaceted tool in modern medicine, bridging gaps in androgen-related disorders management. Its selectivity, safety profile, and expanding applications underscore its relevance in both current practice and future research. As scientific inquiry evolves, so too will its potential to address unmet needs in men’s health and beyond.